Cas no 1805880-88-9 (3-(3-Chloropropyl)-4-methylmandelic acid)

• Product Name: 3-(3-Chloropropyl)-4-methylmandelic acid
• CAS No: 1805880-88-9
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 4797272
• Update Time: 2025-05-20

3-(3-Chloropropyl)-4-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-4-methylmandelic acid

• Inchi： 1S/C12H15ClO3/c1-8-4-5-10(11(14)12(15)16)7-9(8)3-2-6-13/h4-5,7,11,14H,2-3,6H2,1H3,(H,15,16)
• InChI Key： AJJFOXCEKJKYFK-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C(C(=O)O)O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5

Additional information on 3-(3-Chloropropyl)-4-methylmandelic acid

Professional Introduction to 3-(3-Chloropropyl)-4-methylmandelic Acid (CAS No. 1805880-88-9)

3-(3-Chloropropyl)-4-methylmandelic acid, identified by its CAS number 1805880-88-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif comprising a 3-chloropropyl side chain and a 4-methylmandelic core, exhibits a distinct set of chemical and pharmacological properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-(3-Chloropropyl)-4-methylmandelic acid consists of a benzene ring substituted with a hydroxymethyl group at the alpha position and a carboxylic acid group at the beta position, with the addition of a 3-chloropropyl group attached to the benzene ring. This configuration imparts unique reactivity, making it a versatile building block for constructing more complex molecules. The presence of the 4-methylmandelic moiety enhances its solubility in both polar and non-polar solvents, facilitating its use in various synthetic protocols.

In recent years, 3-(3-Chloropropyl)-4-methylmandelic acid has been extensively studied for its potential applications in drug discovery and medicinal chemistry. Its structural features allow for facile functionalization, enabling the synthesis of derivatives with enhanced pharmacological activity. For instance, researchers have explored its utility in developing novel antimicrobial agents, where the combination of the 3-chloropropyl and 4-methylmandelic groups contributes to improved binding affinity to bacterial enzymes.

The compound's relevance in pharmaceutical research is further underscored by its role as a precursor in the synthesis of protease inhibitors. Proteases are critical enzymes involved in numerous biological pathways, and their inhibition is often targeted in the treatment of chronic diseases such as cancer and inflammation. The structural versatility of 3-(3-Chloropropyl)-4-methylmandelic acid allows chemists to modify its core structure to develop highly specific inhibitors with minimal off-target effects.

A particularly noteworthy application of this compound is in the development of targeted therapies for neurological disorders. The ability to fine-tune the pharmacokinetic properties of drug candidates is essential for achieving effective brain penetration. The incorporation of the 3-chloropropyl group into molecular frameworks has been shown to enhance blood-brain barrier penetration, making 3-(3-Chloropropyl)-4-methylmandelic acid an attractive scaffold for neuropharmacological research.

The synthetic methodologies employed in the preparation of 3-(3-Chloropropyl)-4-methylmandelic acid have also seen significant advancements. Modern synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have enabled more efficient and scalable production processes. These improvements have not only reduced costs but also enhanced the purity of the final product, ensuring its suitability for high-throughput screening and clinical trials.

In addition to its pharmaceutical applications, 3-(3-Chloropropyl)-4-methylmandelic acid has found utility in materials science. Its unique chemical properties make it a promising candidate for developing advanced polymers and coatings with tailored mechanical and thermal characteristics. The incorporation of this compound into polymer matrices can lead to materials with improved durability and functionality, opening up new possibilities in industrial applications.

The future prospects for 3-(3-Chloropropyl)-4-methylmandelic acid are promising, with ongoing research focused on expanding its therapeutic potential. Innovations in computational chemistry and artificial intelligence are accelerating the discovery of new derivatives with optimized pharmacological profiles. These advancements are expected to translate into more effective treatments for a wide range of diseases.

The compound's role as a key intermediate in drug development underscores its importance in modern medicinal chemistry. Its structural features provide chemists with a versatile platform for designing novel therapeutics, while its well-documented synthetic routes ensure reliable access to high-quality material. As research continues to uncover new applications for 3-(3-Chloropropyl)-4-methylmandelic acid, its significance in both academic and industrial settings is set to grow even further.